Cas no 1935511-23-1 ((Cyclopent-1-en-1-yl)methanethiol)

• Product Name: (Cyclopent-1-en-1-yl)methanethiol
• CAS No: 1935511-23-1
• MF: C₆H₁₀S
• MW: 114.208600521088
• CID: 6090542
• PubChem ID: 57454027
• Update Time: 2025-10-31

(Cyclopent-1-en-1-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-6272796
• 1935511-23-1
• (cyclopent-1-en-1-yl)methanethiol
• SCHEMBL774354
• (Cyclopent-1-en-1-yl)methanethiol

• Inchi： 1S/C6H10S/c7-5-6-3-1-2-4-6/h3,7H,1-2,4-5H2
• InChI Key： ZFMOSLCXMSZOTN-UHFFFAOYSA-N
• SMILES： SCC1=CCCC1

Computed Properties

• Exact Mass: 114.05032149g/mol
• Monoisotopic Mass: 114.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 84.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on (Cyclopent-1-en-1-yl)methanethiol

Introduction to (Cyclopent-1-en-1-yl)methanethiol (CAS No. 1935511-23-1)

(Cyclopent-1-en-1-yl)methanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1935511-23-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a cyclopentene ring conjugated with a methanethiol moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of (Cyclopent-1-en-1-yl)methanethiol consists of a five-membered cyclopentene ring substituted with a methanethiol group at the 1-position. This configuration imparts distinct reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules. The presence of the thiol group (-SH) enhances its reactivity in various organic transformations, including nucleophilic addition, oxidation, and disulfide formation, which are crucial in pharmaceutical synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of thiol-containing compounds due to their ability to interact with biological targets and modulate cellular processes. (Cyclopent-1-en-1-yl)methanethiol has been studied for its potential role in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural features suggest that it may serve as a precursor for compounds targeting neurological disorders, inflammatory conditions, and other diseases where thiol-based molecules have shown promise.

One of the most compelling aspects of (Cyclopent-1-en-1-yl)methanethiol is its utility in medicinal chemistry. Researchers have leveraged its reactivity to develop new scaffolds for drug candidates. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer metabolism. The cyclopentene ring provides a rigid framework that can be modified to optimize binding affinity to biological targets, while the thiol group offers multiple points for functionalization.

Recent studies have highlighted the importance of thiol compounds in redox signaling pathways within cells. (Cyclopent-1-en-1-yl)methanethiol has been investigated for its potential to influence these pathways, which are implicated in various physiological and pathological processes. By modulating redox balance, this compound may offer therapeutic benefits in conditions such as oxidative stress-related neurodegenerative diseases and cardiovascular disorders.

The synthesis of (Cyclopent-1-en-1-yl)methanethiol presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic methods and green chemistry principles have made it possible to synthesize this compound more efficiently and sustainably. These innovations are crucial for scaling up production while minimizing environmental impact.

In addition to its pharmaceutical applications, (Cyclopent-1-en-1-yl)methanethiol has found utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable intermediate for the preparation of polymers and coatings with enhanced mechanical and chemical properties. These materials are increasingly used in industries ranging from aerospace to electronics, where performance under extreme conditions is paramount.

The future prospects for (Cyclopent-1-en-1-yl)methanethiol are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercial products that address unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.

In conclusion, (Cyclopent-1-en-1-yl)methanethiol (CAS No. 1935511-23-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific exploration progresses, we can expect further discoveries that will expand its utility and impact across multiple disciplines.